Cas no 161637-21-4 (3-but-3-enylbenzonitrile)

3-but-3-enylbenzonitrile structure
3-but-3-enylbenzonitrile structure
Product Name:3-but-3-enylbenzonitrile
CAS No:161637-21-4
MF:C11H11N
MW:157.211742639542
MDL:MFCD01319566
CID:1341159
PubChem ID:24721780
Update Time:2025-04-20

3-but-3-enylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-but-3-enylbenzonitrile
    • LogP
    • 4-(3-Cyanophenyl)-1-butene
    • 4-(3-cyanophenyl)-butylene
    • 161637-21-4
    • Benzonitrile, 3-(3-buten-1-yl)-
    • 3-?(3-?Buten-?1-?yl)?-benzonitrile
    • SCHEMBL16167004
    • AKOS006280098
    • DTXSID20641136
    • 3-(But-3-en-1-yl)benzonitrile
    • DB-204997
    • MFCD01319566
    • MDL: MFCD01319566
    • Inchi: 1S/C11H11N/c1-2-3-5-10-6-4-7-11(8-10)9-12/h2,4,6-8H,1,3,5H2
    • InChI Key: SKGMCXRCDBAACB-UHFFFAOYSA-N
    • SMILES: N#CC1=CC=CC(=C1)CCC=C

Computed Properties

  • Exact Mass: 157.08900
  • Monoisotopic Mass: 157.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79000
  • LogP: 2.67688

3-but-3-enylbenzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-but-3-enylbenzonitrile Pricemore >>

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